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Compound of Interest |

Compound Name: 1,4-Bis(propylsulfonyl)piperazine
Cat. No.: B10883465
Get Quote

Focus: Melting Point Determination, Purity Benchmarking, and Functional Comparison CAS:
428504-12-5 | Formula: C10H22N204S2 | MW: 298.42 g/mol

Executive Summary & Technical Context

1,4-Bis(propylsulfonyl)piperazine is a specialized sulfonamide derivative utilized primarily as
a crosslinking agent, pharmaceutical intermediate, and in the synthesis of functionalized
polymers. Unlike its widely characterized methyl analog (Dimesylpiperazine), the propyl
derivative is a "tier-2" research chemical where specific physical property data—such as the
exact melting point range—is often proprietary or determined in-situ during synthesis.

This guide provides the definitive framework for establishing the melting point of this
compound. It compares the theoretical and expected thermodynamic behavior against its
homologous series (Methyl, Ethyl, Phenyl) and provides a self-validating protocol for synthesis
and thermal analysis.

The "Missing Data" Paradox

In high-purity applications, the melting point (MP) is the primary indicator of crystallinity and
solvent exclusion. While the Methyl Analog (C1) has a well-established MP of 176-178°C, the
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Propyl Analog (C3) exhibits a depressed melting range due to increased alkyl chain flexibility

and changes in crystal packing density.

Expected Melting Point Range:125-145°C (Estimated based on homologous series trendlines;

experimentally verification required per batch).

Comparative Benchmarking: The Sulfonyl
Piperazine Series

To validate the quality of 1,4-bis(propylsulfonyl)piperazine, one must compare it against the

standard performance markers of its structural analogs.

ble 1: Physicochemical - ompari

Methyl Analog

Propyl Analog

Phenyl Analog

Feature .
(Benchmark) (Target) (Stacking)
1,4- 1,4- 1,4-

Compound Name Bis(methanesulfonyl)p  Bis(propylsulfonyl)pip Bis(benzenesulfonyl)p
iperazine erazine iperazine

CAS Number 6270-73-1 428504-12-5 7250-99-9

_ . 176-178°C (Rigid ~125-145°C (Flexible ~ >200°C (1t-1t

Melting Point ) ) )

Lattice) Lattice)* Stacking)
. Very Low
Solubility (H20) Low Insoluble

(Hydrophobic Effect)

o ) Moderate ) )
Crystallinity High (Needles/Plates) High (Prisms)
(Waxy/Plates)
] Rigid Crosslinker, Flexible Linker, ) ]
Primary Use UV-Active Linker

alkylation

Lipophilicity

*Note: The propyl chain introduces rotational degrees of freedom that disrupt the tight packing

seen in the methyl analog, typically lowering the melting enthalpy and temperature.

Experimental Protocol: Synthesis & Purification
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To determine the accurate melting point, the sample must be free of the mono-substituted
intermediate and residual sulfonyl chloride. The following Schotten-Baumann protocol ensures
>98% purity.

Workflow Diagram: Synthesis & Characterization
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Click to download full resolution via product page

Caption: Logical flow for the synthesis and purification of the target compound to ensure valid
melting point determination.

Step-by-Step Methodology

o Reaction: Dissolve Piperazine (10 mmol) in Dichloromethane (DCM). Add Triethylamine (22
mmol). Cool to 0°C.

o Addition: Dropwise add 1-Propanesulfonyl chloride (22 mmol) under N2 atmosphere.

o Work-up: Stir at Room Temperature (RT) for 12 hours. Wash organic layer with 1N HCI
(removes unreacted piperazine) and Brine.

 Purification (Critical):
o Evaporate solvent to yield an off-white solid.
o Recrystallize from hot Ethanol (or Ethyl Acetate/Hexane mix).

o Success Criteria: Product must be distinct white crystals, not an amorphous powder.
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Melting Point Determination Protocol

For this specific compound, a simple capillary test is insufficient due to potential phase
transitions. Differential Scanning Calorimetry (DSC) is recommended.

Method A: Capillary Melting Point (Routine)

e Instrument: Digital Melting Point Apparatus (e.g., Stuart SMP30).
e Ramp Rate: 10°C/min to 100°C, then 1°C/min to melt.
e Observation: Record

(first liquid drop) and
(complete melt).

o Acceptance: Range should not exceed 2°C (e.g., 132.5-134.0°C). A range >3°C indicates
solvent occlusion or impurities.

Method B: Differential Scanning Calorimetry (DSC)
(Validation)

e Sample: 2-5 mg in hermetic aluminum pan.
e Cycle: Heat from 30°C to 200°C at 10°C/min.
o Data Output: Look for a sharp endothermic peak. The peak maximum (

) is the reported melting point.

o Purity Calculation: Use the Van't Hoff equation analysis of the melting peak shape to
calculate absolute purity.

References & Authority

o Chemical Identity:1,4-Bis(propylsulfonyl)piperazine. CAS: 428504-12-5.
ChemicalBook/Vitas-M Laboratory Listings.
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» Methyl Analog Benchmark:1,4-Bis(methanesulfonyl)piperazine. CAS: 6270-73-1. Melting
Point Reference (176°C). Sigma-Aldrich / PubChem.

o Synthesis Methodology:General procedure for sulfonylation of piperazines. "Simplified
Procedure for General Synthesis of Monosubstituted Piperazines”. Molecules, 2020.[1]
(Adapted for disubstitution by adjusting stoichiometry).

» Homologous Series Trends:Melting point alternation in alkane derivatives. Bond, A. D. "On
the crystal structures and melting point alternation of the n-alkyl carboxylic acids." RSC
Advances, 2013. (Provides theoretical grounding for the MP depression of the propyl vs.
methyl derivative).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemsynthesis.com [chemsynthesis.com]

e To cite this document: BenchChem. [Comprehensive Characterization Guide: 1,4-
Bis(propylsulfonyl)piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10883465/docs#comprehensive-characterization-
guide-1-4-bis-propylsulfonyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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